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Compound of Interest

Compound Name: Cobalt;gold

Cat. No.: B12604022 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when working with materials like cobalt and gold. This document

provides immediate, essential safety protocols, operational plans, and disposal guidelines to

foster a culture of safety and build trust in handling these materials.

Hazard Identification and Risk Assessment
Cobalt:

Cobalt and its compounds are classified as possibly carcinogenic to humans (IARC Group 2B).

[1] Exposure can cause respiratory sensitization, leading to asthma-like symptoms, and may

also cause allergic skin reactions.[1][2][3][4] Chronic exposure can lead to damage of the

blood, liver, kidneys, lungs, heart, and thyroid.[1] Finely divided cobalt powder is a flammable

solid and may pose a dust explosion hazard.[2][4]

Gold:

In its bulk form, gold is considered biologically inert and non-hazardous.[5][6] However, any

process that generates dust, fumes, or particulates (e.g., cutting, grinding, melting) may

present health hazards upon inhalation or skin contact.[5] While metallic gold is not classified

as a hazardous substance, some gold compounds can be hazardous, and it's crucial to consult

the specific Safety Data Sheet (SDS) for the form of gold being used.[7]
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The first line of defense against exposure to cobalt and gold is the correct selection and use of

PPE. The following table summarizes the recommended PPE for handling these materials.
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Body Part PPE Specification
Task Requiring This

PPE
Reason

Respiratory

NIOSH-approved

respirator with P100

filters (for powders) or

appropriate cartridges

for metal fumes (for

welding/melting).[8]

Handling powders,

grinding, cutting,

welding, or any

process generating

dust or fumes.

To prevent inhalation

of fine particles or

fumes. Cobalt is a

suspected carcinogen

and can cause

respiratory

sensitization.[1][8][9]

Hands

Nitrile or neoprene

gloves.[8] Cut-

resistant gloves may

be necessary for

handling solid forms

with sharp edges.

All handling

procedures, including

weighing, mixing, and

cleaning.

To prevent skin

contact, which can

cause allergic skin

reactions

(sensitization) and

irritation, particularly

with cobalt.[8]

Eyes

ANSI-approved safety

glasses with side

shields or chemical

splash goggles.[8][10]

A face shield should

be worn in conjunction

with goggles when a

significant splash

hazard exists.[8][10]

All handling

procedures.

To protect eyes from

dust, particles, and

chemical splashes.[8]

Body

Fully-buttoned lab

coat. Fire/flame-

resistant clothing may

be necessary for hot

work.[8]

All handling

procedures.

To protect skin and

clothing from

contamination with

powders or splashes.

[8]

Feet Closed-toe shoes.
Required for all

laboratory work.

To protect feet from

spills and falling

objects.[10]
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Occupational Exposure Limits
Adherence to established occupational exposure limits is critical for personnel safety.

Substance Agency
Exposure Limit (8-

hour TWA)
Notes

Cobalt OSHA 0.1 mg/m³[11][12]
Permissible Exposure

Limit (PEL)

NIOSH
0.05 mg/m³[12][13]

[14]

Recommended

Exposure Limit (REL)

ACGIH

0.02 mg/m³ (inhalable

particulate matter)[12]

[13]

Threshold Limit Value

(TLV)

Gold OSHA/NIOSH/ACGIH Not Established

Elemental gold is

considered a nuisance

dust.

Operational Plans: Step-by-Step Guidance
A systematic approach to handling cobalt and gold is crucial to minimize exposure and ensure

safety.

Preparation and Handling Protocol
Engineering Controls Verification: Before starting any work, ensure that engineering controls

such as fume hoods or ventilated enclosures are functioning correctly. For handling powders,

a certified chemical fume hood is mandatory.[8]

PPE Inspection: Inspect all required PPE for integrity and proper fit. Do not use damaged

gloves or other compromised equipment.[8]

Emergency Equipment Location: Confirm the location and operational status of emergency

equipment, including safety showers, eyewash stations, and fire extinguishers.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.osha.gov/etools/sawmills/plant-wide-hazards/health-hazards/cobalt-dust
https://www.osha.gov/chemicaldata/539
https://www.osha.gov/chemicaldata/539
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0520.pdf
https://www.cdc.gov/niosh/npg/npgd0146.html
https://www.osha.gov/chemicaldata/539
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0520.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Cobalt_Iron_Alloys.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Cobalt_Iron_Alloys.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Cobalt_Iron_Alloys.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12604022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work Area Preparation: Designate a specific area for handling cobalt or gold. Cover the work

surface with a disposable liner to facilitate cleanup.[8]

Handling Powders: Weigh and transfer powders in a fume hood to minimize the generation

of airborne dust. Use tools and techniques that reduce dust creation.

Solution Preparation: When preparing solutions, slowly add the metal powder to the solvent

to avoid splashing.[8]

Heating and Melting: All heating or melting processes must be conducted in a well-ventilated

area, preferably within a furnace connected to an exhaust system, to capture any fumes

generated.[8]

Post-Handling: After handling, decontaminate the work area. Dispose of contaminated

disposable materials as hazardous waste. Wash hands thoroughly with soap and water.[4]

PPE Donning Sequence

PPE Doffing Sequence

1. Lab Coat 2. Respirator 3. Eye Protection 4. Gloves

1. Gloves 2. Lab Coat 3. Eye Protection 4. Respirator

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow.

Disposal Plans
Proper disposal of cobalt and gold waste is essential to protect the environment and comply

with regulations.

Cobalt Waste Disposal
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Cobalt-containing waste should be treated as hazardous waste.

Segregation: Collect all cobalt-contaminated solid waste (e.g., gloves, wipes, filter paper) in

a designated, clearly labeled, and sealed hazardous waste container.[15] Do not mix with

other waste streams unless permitted by your institution's Environmental Health and Safety

(EHS) department.

Aqueous Waste: Aqueous solutions containing cobalt should not be disposed of down the

drain.[16][17] Collect them in a separate, labeled hazardous waste container. Some

institutions may have procedures for in-lab precipitation of cobalt ions to a more stable, solid

form before disposal.

Disposal: All cobalt waste must be disposed of through your institution's hazardous waste

management program.[15]

Gold Waste Disposal and Recovery
Due to its value, the primary goal for gold waste is recovery.

Segregation: Collect all waste containing gold, including solutions and contaminated

materials, in separate, clearly labeled containers.[18]

Solid Gold-Contaminated Waste: Items such as contaminated gloves and pipette tips should

be collected in a designated hazardous waste container for precious metal recovery.[18]

Aqueous Gold Waste: Recovery is the preferred method for aqueous solutions containing

gold ions or nanoparticles.[18] In-lab protocols can be used to precipitate the gold for reuse.

Disposal/Recovery: All collected gold waste should be processed through your institution's

hazardous waste program, which will likely have a specific procedure for precious metal

recovery.[18]

Experimental Protocol: Gold Nanoparticle Precipitation
This protocol outlines a method for recovering gold from aqueous waste containing gold

nanoparticles.
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Induce Aggregation: Add sodium chloride to the aqueous gold nanoparticle waste to induce

sedimentation.[18]

Centrifugation: Centrifuge the solution to pellet the precipitated gold.[18]

Supernatant Disposal: Carefully decant and dispose of the supernatant as non-hazardous

aqueous waste, after confirming with your EHS department.[18]

Gold Recovery: The resulting gold pellet can be further processed. For example, adding a

solution of hydrochloric acid and hydrogen peroxide can oxidize the gold into a solution of

tetrachloroauric acid (HAuCl₄), which can be stored and reused.[18]

Cobalt Waste Gold Waste
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Caption: Waste Disposal and Recovery Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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